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Compound of Interest

Compound Name: Ipragliflozin-d5

Cat. No.: B1153965 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Ipragliflozin-d5, a deuterated analog of Ipragliflozin. Researchers,

scientists, and drug development professionals are advised to adhere to these procedural

guidelines to ensure safety and compliance with regulatory standards.

Ipragliflozin-d5, like its parent compound, requires careful handling and disposal due to its

potential health hazards. While toxicological properties have not been thoroughly investigated

for the deuterated form, the parent compound, Ipragliflozin, is known to be harmful if

swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[1] Long-

term exposure may lead to organ damage, specifically to the kidneys and liver, and it is

suspected of damaging unborn children.[2] Therefore, treating Ipragliflozin-d5 with the same

precautions as hazardous material is imperative.

Personal Protective Equipment (PPE) and Handling
Before handling Ipragliflozin-d5, ensure the following personal protective equipment is worn:
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PPE Category Item Specification

Eye Protection Safety Goggles

Goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Hand Protection Gloves

Compatible, chemical-resistant

gloves. Gloves must be

inspected prior to use.

Body Protection Lab Coat/Clothing
Impervious, fire/flame-resistant

lab coat or clothing.[3]

Respiratory Respirator

A NIOSH-approved respirator

should be used as conditions

warrant.[4]

Always handle Ipragliflozin-d5 in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or fumes.[1] Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Spill and Contamination Response
In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area

and ensure adequate ventilation.

Containment: Prevent further leakage or spillage. Do not allow the chemical to enter drains

or watercourses.[1]

Absorption: For liquid spills, absorb with a non-combustible, inert material such as sand,

earth, or vermiculite. For solid spills, carefully scoop the material to avoid creating dust.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with a suitable solvent like alcohol.

Collection and Disposal: Collect all contaminated materials, including absorbents and

cleaning supplies, into a designated, labeled, and sealed container for hazardous waste
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disposal.

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of Ipragliflozin-d5 is through a licensed

hazardous material disposal company.[3]

Waste Identification and Segregation:

Pure Ipragliflozin-d5 and any materials heavily contaminated with it should be classified

as hazardous chemical waste.

Segregate this waste from other laboratory waste streams.

Packaging and Labeling:

Place the waste in a clearly labeled, sealed, and non-reactive container.

The label should include "Hazardous Waste," the chemical name ("Ipragliflozin-d5"), and

any relevant hazard symbols.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.

The storage area should be locked to prevent unauthorized access.[1][2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal by a licensed hazardous waste contractor.

Provide the contractor with the Safety Data Sheet (SDS) for Ipragliflozin-d5 or

Ipragliflozin.

Incineration:
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The preferred method of destruction is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[3] This should only be performed by a licensed disposal

facility.

Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper disposal of Ipragliflozin-d5.
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Ipragliflozin-d5 Disposal Workflow
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It is crucial to adhere to all federal, state, and local regulations regarding the disposal of

chemical waste. Consult your institution's specific guidelines and the Safety Data Sheet for any

additional information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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